Dimethyl-(2-piperidin-2-yl-ethyl)-amine
Description
Dimethyl-(2-piperidin-2-yl-ethyl)-amine, also known as DMPA, is an organic compound with a unique structure and a variety of applications in both scientific research and industrial processes. DMPA is a colorless, water-soluble liquid with a molecular weight of 142.24 g/mol and a boiling point of 99.5°C. It is a versatile compound that can be used as a reagent, a solvent, and a catalyst for a variety of reactions. DMPA has a wide range of applications in the fields of organic synthesis, pharmaceuticals, and biochemistry.
Scientific Research Applications
However, compounds with similar structures, such as “N- (2-Piperidin-2-yl-ethyl)-methanesulfonamide” and “Dimethyl(2-(piperidin-2-yl)ethyl)phosphine oxide hydrochloride”, are used in proteomics research and other chemical studies . These compounds might have similar properties and potential applications due to their structural similarities.
N- (2-Piperidin-2-yl-ethyl)-methanesulfonamide
This compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various ways in this field, such as in the analysis of protein expression, the study of protein-protein interactions, and the identification of novel drug targets.
Dimethyl(2-(piperidin-2-yl)ethyl)phosphine oxide hydrochloride
While the specific applications of this compound are not detailed, it’s likely used in chemical studies given its complex structure . It could be used in reactions as a reagent or catalyst, or in the synthesis of other complex molecules.
N,2-dimethyl-N-[2-(piperidin-2-yl)ethyl]pentanamide
This compound is likely used in chemical research, given its complex structure . Similar to the previous compound, it could be used in various chemical reactions or in the synthesis of other molecules .
N- (2-piperidin-2-ylethyl)acetamide
This compound is also used in proteomics research . Similar to the previous compound, it could be used in various chemical reactions or in the synthesis of other molecules .
N- (2-Piperidin-2-yl-ethyl)-benzamide hydrochloride
While the specific applications of this compound are not detailed, it’s likely used in proteomics research given its complex structure .
properties
IUPAC Name |
N,N-dimethyl-2-piperidin-2-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2/c1-11(2)8-6-9-5-3-4-7-10-9/h9-10H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQWPLEFSACXKNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC1CCCCN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60304571 |
Source
|
| Record name | 2-(2-Dimethylaminoethyl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60304571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl-(2-piperidin-2-yl-ethyl)-amine | |
CAS RN |
60717-49-9 |
Source
|
| Record name | 60717-49-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166306 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(2-Dimethylaminoethyl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60304571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(7-Aminotriazolo[4,5-d]pyrimidin-2-yl)-5-(hydroxymethyl)oxolane-3,4-diol](/img/structure/B1267111.png)
